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Compound of Interest

Compound Name: 2-Phenylglycine-d5

Cat. No.: B587018 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of 2-Phenylglycine-d5, including detailed operational and disposal plans to foster a

secure research environment.

2-Phenylglycine-d5 is a deuterated form of the amino acid 2-Phenylglycine. While the

deuteration is unlikely to alter the chemical reactivity significantly, it is crucial to handle this

compound with the same precautions as its non-deuterated counterpart and other powdered

chemical reagents. The following procedures are based on established safety protocols and

information from safety data sheets for 2-Phenylglycine-d5 and similar compounds.

Hazard Identification and Personal Protective Equipment
(PPE)
According to the Safety Data Sheet (SDS) for 2-Phenylglycine-d5, this compound is classified

with the following hazards:

Acute oral toxicity (Category 4)[1]

Skin irritation (Category 2)[1]

Serious eye irritation (Category 2A)[1]

Specific target organ toxicity — single exposure; Respiratory tract irritation (Category 3)[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b587018?utm_src=pdf-interest
https://www.benchchem.com/product/b587018?utm_src=pdf-body
https://www.benchchem.com/product/b587018?utm_src=pdf-body
https://www.benchchem.com/product/b587018?utm_src=pdf-body
https://www.benchchem.com/product/b587018?utm_src=pdf-body
http://file.medchemexpress.com/batch_PDF/HY-W010248S/2-Phenylglycine-d5-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W010248S/2-Phenylglycine-d5-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W010248S/2-Phenylglycine-d5-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-W010248S/2-Phenylglycine-d5-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To mitigate these risks, the following personal protective equipment is mandatory when

handling 2-Phenylglycine-d5.

PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection Chemical safety goggles

Must be worn at all times in the

laboratory. A face shield should

be used in addition to goggles

when there is a risk of

splashing or significant dust

generation.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any tears or perforations

before use. Change gloves

immediately if they become

contaminated.[2]

Body Protection Laboratory coat

A long-sleeved, buttoned lab

coat is essential to protect skin

and clothing from

contamination.[2]

Respiratory Protection NIOSH-approved respirator

Required when working

outside of a certified chemical

fume hood or when

engineering controls are

insufficient to minimize

inhalation exposure to the

powder.[3]

Foot Protection Closed-toe shoes
Shoes must fully cover the feet

to protect against spills.[2]

Operational Plan: Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b587018?utm_src=pdf-body
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol outlines the safe handling of 2-Phenylglycine-d5 from initial preparation to

experimental use.

1. Preparation and Engineering Controls:

Before handling, ensure that a certified chemical fume hood is operational.[2]

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Designate a specific area within the fume hood for handling 2-Phenylglycine-d5 to contain

any potential spills.

2. Weighing and Aliquoting:

Perform all weighing and aliquoting of the powdered compound inside the chemical fume

hood to minimize inhalation exposure.

Use a spatula or other appropriate tool to handle the powder. Avoid creating dust clouds.

If possible, use a balance with a draft shield.

3. Dissolving the Compound:

When dissolving the compound, add the solvent to the powder slowly to avoid splashing.

If the solvent is volatile, ensure adequate ventilation.

4. Experimental Use:

Keep all containers with 2-Phenylglycine-d5 clearly labeled with the chemical name,

concentration, and hazard pictograms.[5]

When transferring solutions, use appropriate tools such as pipettes with bulbs or mechanical

pipettors. Never pipette by mouth.[6]

5. Post-Handling Procedures:

Thoroughly clean the work area and any equipment used with a suitable solvent.
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Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[5]

Disposal Plan
Proper disposal of 2-Phenylglycine-d5 and its containers is critical to prevent environmental

contamination and ensure a safe laboratory environment.

1. Waste Segregation:

All solid waste contaminated with 2-Phenylglycine-d5 (e.g., weighing paper, contaminated

gloves, pipette tips) should be collected in a designated, labeled hazardous waste container.

Liquid waste containing 2-Phenylglycine-d5 should be collected in a separate, labeled

hazardous waste container. Do not pour chemical waste down the drain.[5]

2. Container Disposal:

Empty containers of 2-Phenylglycine-d5 should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste.

After rinsing, the empty container can be disposed of as non-hazardous waste, or as

directed by your institution's environmental health and safety (EHS) department.

3. Adherence to Regulations:

All chemical waste must be disposed of in accordance with local, state, and federal

regulations. Consult your institution's EHS department for specific guidelines.

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation develops or persists.[1]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill

For small spills, carefully scoop up the solid

material, trying to minimize dust generation, and

place it in a labeled container for disposal.

Clean the spill area with a suitable solvent. For

large spills, evacuate the area and contact your

institution's EHS department.

Workflow for Safe Handling and Disposal of 2-
Phenylglycine-d5
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Workflow for Handling 2-Phenylglycine-d5
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Caption: Workflow for the safe handling and disposal of 2-Phenylglycine-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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